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Compound of Interest |

Compound Name: 1-Chloro-3-methoxyisoquinoline
CAS No.: 16535-95-8
Cat. No.: B3108417
Get Quote
Introduction

1-Chloro-3-methoxyisoquinoline is a pivotal intermediate in medicinal chemistry and
materials science. Its value lies in the strategic placement of a reactive chloro group at the C1
position, which is highly susceptible to nucleophilic substitution and palladium-catalyzed cross-
coupling reactions, and a methoxy group at C3, which modulates the electronic properties of
the heterocyclic core.[1][2] This dual functionality allows for the construction of complex
molecular architectures, making it a valuable building block for generating libraries of
compounds for biological screening.[1]

This guide provides a comprehensive troubleshooting framework for researchers engaged in
the synthesis of 1-Chloro-3-methoxyisoquinoline. It addresses common challenges, explains
the underlying chemical principles, and offers field-proven protocols to enhance yield, purity,
and reproducibility.

Synthetic Strategy Overview

The most common and reliable synthetic route to 1-Chloro-3-methoxyisoquinoline involves a
two-stage process. The first stage is the construction of the isoquinolone core to form the
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precursor, 3-methoxyisoquinolin-1(2H)-one. The second, and often most challenging stage, is
the chlorination of this precursor, typically using phosphoryl chloride (POCIs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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